Cas no 496863-58-2 (Ethanone, 1-[2-(methylthio)-4-pyrimidinyl]-2-phenyl-)

• Product Name: Ethanone, 1-[2-(methylthio)-4-pyrimidinyl]-2-phenyl-
• CAS No: 496863-58-2
• MF: C₁₃H₁₂N₂OS
• MW: 244.312181472778
• CID: 1527259
• Update Time: 2024-08-24

Ethanone, 1-[2-(methylthio)-4-pyrimidinyl]-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-(methylthio)-4-pyrimidinyl]-2-phenyl-

• Inchi： 1S/C13H12N2OS/c1-17-13-14-8-7-11(15-13)12(16)9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key： QUASAOUTJOUAOG-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=CN=C(SC)N=1)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 244.06716

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 416.3±20.0 °C(Predicted)
• PSA: 42.85
• pka: -1.56±0.20(Predicted)